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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849 Get Quote

Application Notes and Protocols for CC-90003
For Researchers, Scientists, and Drug Development
Professionals
Introduction

CC-90003 is a potent, selective, and irreversible inhibitor of extracellular signal-regulated

kinase 1 (ERK1) and ERK2.[1][2][3][4] As a critical downstream node in the mitogen-activated

protein kinase (MAPK) signaling pathway, the ERK cascade plays a pivotal role in regulating

cell proliferation, survival, and differentiation.[3][4] Dysregulation of the MAPK/ERK pathway is

a common feature in many human cancers, making ERK1/2 attractive therapeutic targets.[3][5]

CC-90003 has demonstrated significant anti-proliferative activity in various cancer cell lines,

particularly those with BRAF and KRAS mutations, and has been evaluated in both preclinical

and clinical settings.[2][6][7]

These application notes provide detailed protocols for the preparation of CC-90003 stock

solutions, appropriate storage conditions, and guidelines for its use in common experimental

settings.
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Property Value Reference

Molecular Weight 458.44 g/mol [1][2]

Formula C₂₂H₂₁F₃N₆O₂ [1][2]

CAS Number 1621999-82-3 [1][2]

Appearance White to off-white solid [1]

Table 2: Solubility of CC-90003

Solvent Solubility Notes Reference

DMSO
≥ 125 mg/mL (≥

272.66 mM)

Use freshly opened,

anhydrous DMSO as

it is hygroscopic,

which can impact

solubility.

[1][8]

Water Insoluble [2][8]

Ethanol Insoluble [2]

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference

Solid Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

-20°C 1 year [1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

Table 4: Typical Concentration Ranges for In Vitro and In Vivo Studies
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Application
Concentration/Dos
age

Notes Reference

In Vitro (Biochemical

Assay)

IC₅₀: 10-20 nM for

ERK1/2

Potency against

purified kinases.
[2][6]

In Vitro (Cell-based

Assays)
GI₅₀ < 1 µM

In sensitive BRAF-

mutant cancer cell

lines.

[6]

1 µM
Can induce cell death

in HCT-116 cells.
[6]

In Vivo (Xenograft

Models)

12.5 mg/kg - 100

mg/kg (daily)

Well-tolerated and

effective doses in

mouse models.

[2][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CC-90003 Stock Solution in DMSO

Materials:

CC-90003 solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Methodology:

Pre-weighing Preparation: Allow the vial of CC-90003 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Carefully weigh out the desired amount of CC-90003 powder using a calibrated

precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.58

mg of CC-90003.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.001 L x 0.010 mol/L x 458.44 g/mol x 1000 mg/g = 4.58 mg

Dissolution: Add the weighed CC-90003 powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO. For 4.58 mg of CC-90003, add 1 mL of DMSO to

achieve a 10 mM concentration.

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution. Gentle warming to 37°C can aid dissolution if necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[1]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

Materials:

10 mM CC-90003 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Methodology:

Thawing: Thaw a single-use aliquot of the 10 mM CC-90003 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution into sterile cell culture medium to

achieve the desired final concentrations for your experiment.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells

receive the same final concentration of DMSO as the experimental wells.

Application: Add the freshly prepared working solutions to your cell cultures and proceed with

the experiment. It is recommended to prepare working solutions fresh for each experiment.

Mandatory Visualization
Signaling Pathway

CC-90003 acts by inhibiting ERK1/2, key components of the MAPK/ERK signaling cascade.

This pathway is typically activated by growth factors binding to receptor tyrosine kinases

(RTKs), leading to the activation of RAS, RAF, and MEK, which in turn phosphorylates and

activates ERK. Activated ERK then translocates to the nucleus to regulate transcription factors

involved in cell proliferation and survival.
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Caption: MAPK/ERK signaling pathway and the inhibitory action of CC-90003.

Experimental Workflow
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The following diagram outlines the general workflow for preparing and using CC-90003 in a

typical in vitro cell-based assay.

Stock Solution Preparation In Vitro Experiment

1. Weigh CC-90003
Powder

2. Dissolve in
Anhydrous DMSO

3. Vortex until
Clear Solution

4. Aliquot for
Single Use 5. Store at -80°C 6. Thaw Aliquot 7. Prepare Working

Solutions in Medium 8. Treat Cells 9. Analyze Results

Click to download full resolution via product page

Caption: Workflow for preparing and using CC-90003 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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